2-(6-methyl-4-oxo-5-phenylthieno[2,3-d]pyrimidin-3(4H)-yl)-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-(6-methyl-4-oxo-5-phenylthieno[2,3-d]pyrimidin-3-yl)-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C27H21N3O3S/c1-18-24(19-8-4-2-5-9-19)25-26(34-18)28-17-30(27(25)32)16-23(31)29-20-12-14-22(15-13-20)33-21-10-6-3-7-11-21/h2-15,17H,16H2,1H3,(H,29,31)
• InChI Key: REJHYBWEFLBCLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(S1)N=CN(C2=O)CC(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H21N3O3S
• Molecular Weight: 467.5 g/mol

Description

The compound’s name suggests that it is a derivative of thieno[2,3-d]pyrimidine, which is a heterocyclic compound. It appears to have additional functional groups attached, including a phenoxyphenyl group and an acetamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the thieno[2,3-d]pyrimidine core, followed by the addition of the various substituents. The exact methods would depend on the specific reactions involved.

Molecular Structure Analysis

The molecular structure of the compound can be determined using techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The reactivity of the compound could be studied using various chemical tests and spectroscopic techniques. This could provide information about how the compound might behave in different chemical environments.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, could be determined using various analytical techniques.

Mechanism of Action

If the compound has biological activity, studies could be conducted to determine its mechanism of action. This might involve in vitro studies with purified proteins or in vivo studies in model organisms.

Safety and Hazards

The safety and potential hazards of the compound would need to be assessed. This could involve studying its toxicity in cells or organisms, and determining whether it poses any risks as a result of exposure or ingestion.

Future Directions

Future research on the compound could involve further studies to fully characterize its properties, determine its potential uses, and assess its safety. If it has biological activity, it could be studied as a potential therapeutic agent.